Cas no 1219903-86-2 (5-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole)

• Product Name: 5-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole
• CAS No: 1219903-86-2
• MF: C₁₅H₁₅N₅OS₂
• MW: 345.442499399185
• CID: 5903325
• PubChem ID: 49675864
• Update Time: 2025-07-09

5-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole
• 5-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole
• 2,1,3-benzothiadiazol-5-yl-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
• benzo[c][1,2,5]thiadiazol-5-yl(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• F5493-0673
• 1219903-86-2
• AKOS024511060

• Inchi： 1S/C15H15N5OS2/c1-9-16-17-14(22-9)11-3-2-6-20(8-11)15(21)10-4-5-12-13(7-10)19-23-18-12/h4-5,7,11H,2-3,6,8H2,1H3
• InChI Key： QOTUWARATUHDCP-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CN(C(C2C=CC3C(C=2)=NSN=3)=O)CCC1

Computed Properties

• Exact Mass: 345.07180247g/mol
• Monoisotopic Mass: 345.07180247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Additional information on 5-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole

5-3-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Piperidine-1-Carbonyl-2,1,3-Benzothiadiazole: A Comprehensive Overview

5-3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole, also known by its CAS number 1219903-86-2, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiadiazoles, which are known for their unique electronic properties and applications in optoelectronic devices. The structure of this compound is characterized by a benzothiadiazole core linked to a piperidine ring via a carbonyl group and a 5-methylthiadiazole substituent.

The synthesis of 5-3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine derivatives has been extensively studied due to their versatile applications in drug design and material science. Recent studies have highlighted the importance of such compounds in the development of advanced materials with tailored electronic properties. For instance, researchers have explored the use of this compound in the creation of highly efficient organic light-emitting diodes (OLEDs) and photovoltaic devices.

The structural integrity of benzothiadiazole derivatives plays a crucial role in their electronic behavior. The presence of the thiol group within the benzothiadiazole core contributes to its unique optical and electronic properties. Furthermore, the substitution pattern on the thiol group significantly influences the compound's stability and reactivity. In this case, the 5-methylthiadiazole substituent enhances the compound's stability while maintaining its electronic versatility.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of such compounds with high accuracy. By employing density functional theory (DFT) calculations, scientists have been able to determine the energy levels and charge transport properties of 5-Methylthiadiazole-based compounds. These insights have paved the way for their integration into next-generation electronic devices.

In terms of applications, benzothiadiazole-based compounds are increasingly being utilized in bio-sensing technologies due to their high sensitivity and selectivity towards various analytes. For example, studies have demonstrated that this compound can be employed as a sensitive probe for detecting heavy metal ions in aqueous solutions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The optimization of reaction conditions has been a focal point for researchers aiming to enhance yield and purity. Recent breakthroughs in catalytic chemistry have led to the development of more efficient catalysts for these reactions.

In conclusion, 5-3-(5-Methyl-1,3,4-thiadiazol-2-Yl)Piperidine-based compounds represent a promising class of materials with diverse applications across multiple disciplines. Their unique electronic properties and structural flexibility make them ideal candidates for advancing modern technologies such as OLEDs and biosensors.